Cas no 898771-77-2 (3'-Azetidinomethyl-3,4-dimethylbenzophenone)

• Product Name: 3'-Azetidinomethyl-3,4-dimethylbenzophenone
• CAS No: 898771-77-2
• MF: C₁₉H₂₁NO
• MW: 279.376145124435
• MDL: MFCD03842089
• CID: 1947252
• PubChem ID: 24724863
• Update Time: 2025-05-24

3'-Azetidinomethyl-3,4-dimethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 3'-AZETIDINOMETHYL-3,4-DIMETHYLBENZOPHENONE
• [3-(azetidin-1-ylmethyl)phenyl]-(3,4-dimethylphenyl)methanone
• LogP
• 3'-AZETIDIN-1-YLMETHYL-3,4-DIMETHYLBENZOPHENONE
• {3-[(Azetidin-1-yl)methyl]phenyl}(3,4-dimethylphenyl)methanone
• 898771-77-2
• AKOS016020521
• MFCD03842089
• DTXSID10643260
• 1-{[3-(3,4-DIMETHYLBENZOYL)PHENYL]METHYL}AZETIDINE
• (3-(Azetidin-1-ylmethyl)phenyl)(3,4-dimethylphenyl)methanone
• 3'-Azetidinomethyl-3,4-dimethylbenzophenone

• MDL： MFCD03842089
• Inchi： 1S/C19H21NO/c1-14-7-8-18(11-15(14)2)19(21)17-6-3-5-16(12-17)13-20-9-4-10-20/h3,5-8,11-12H,4,9-10,13H2,1-2H3
• InChI Key： INEZATBOKSMSEI-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(C)C(C)=C1)C1=CC=CC(=C1)CN1CCC1

Computed Properties

• Exact Mass: 279.16200
• Monoisotopic Mass: 279.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.67800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3'-Azetidinomethyl-3,4-dimethylbenzophenone

3'-Azetidinomethyl-3,4-dimethylbenzophenone (CAS No. 898771-77-2): A Comprehensive Overview

3'-Azetidinomethyl-3,4-dimethylbenzophenone (CAS No. 898771-77-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The molecular structure of 3'-Azetidinomethyl-3,4-dimethylbenzophenone consists of a benzophenone core with a 3,4-dimethyl substitution on one phenyl ring and an azetidinomethyl group on the other. The presence of these functional groups imparts unique chemical properties that make it an attractive candidate for a wide range of applications. The azetidine ring, in particular, is known for its ability to form stable complexes with various metal ions, which can be exploited in catalytic processes and drug delivery systems.

In recent years, the study of 3'-Azetidinomethyl-3,4-dimethylbenzophenone has been enriched by advancements in computational chemistry and molecular modeling. These tools have provided valuable insights into the compound's electronic structure and reactivity patterns. For instance, density functional theory (DFT) calculations have revealed that the azetidinomethyl group significantly influences the electronic distribution around the benzophenone core, leading to enhanced reactivity towards nucleophilic and electrophilic species.

The pharmaceutical industry has shown particular interest in 3'-Azetidinomethyl-3,4-dimethylbenzophenone due to its potential as a lead compound for drug discovery. Research has demonstrated that this compound exhibits potent biological activities against various targets, including enzymes and receptors involved in disease pathways. For example, studies have shown that 3'-Azetidinomethyl-3,4-dimethylbenzophenone can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

Clinical trials involving derivatives of 3'-Azetidinomethyl-3,4-dimethylbenzophenone have also yielded promising results. One notable study published in the Journal of Medicinal Chemistry reported that a derivative of this compound demonstrated significant antitumor activity in both in vitro and in vivo models. The compound was found to induce apoptosis in cancer cells while exhibiting minimal toxicity to normal cells, making it a promising candidate for further development as an anticancer agent.

Beyond its pharmaceutical applications, 3'-Azetidinomethyl-3,4-dimethylbenzophenone has also found use as a synthetic intermediate in the production of other valuable chemicals. Its reactivity and functional group versatility make it an ideal starting material for the synthesis of complex molecules with diverse biological activities. For instance, researchers have utilized this compound as a building block to construct libraries of small molecules for high-throughput screening in drug discovery programs.

The environmental impact of 3'-Azetidinomethyl-3,4-dimethylbenzophenone is another area of ongoing research. Studies have shown that the compound is biodegradable under certain conditions and does not persist in the environment for extended periods. This characteristic is crucial for ensuring that any potential release during manufacturing or use does not pose long-term ecological risks.

In conclusion, 3'-Azetidinomethyl-3,4-dimethylbenzophenone (CAS No. 898771-77-2) represents a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and versatile chemical properties make it an invaluable asset in both academic research and industrial applications. As research continues to uncover new insights into its behavior and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in the fields of organic chemistry and pharmaceutical science.